Cas no 104764-31-0 (1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI))

1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI) structure
104764-31-0 structure
Product Name:1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI)
CAS No:104764-31-0
MF:C13H20N5O6
MW:342.327802658081
CID:189863
PubChem ID:135625314
Update Time:2025-04-19

1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI)
    • 1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro...
    • 2-amino-7-(2,3-dihydroxypropyl)-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-9-ium-6-one
    • 7-(2,3-dihydroxypropane)deoxyguanosine
    • 2'-deoxy-7-(2,3-dihydroxypropyl)guanosine
    • DHPDG
    • 104764-31-0
    • 2-amino-7-(2,3-dihydroxypropyl)-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-9-ium-6-one
    • 9-(2-Deoxypentofuranosyl)-7-(2,3-dihydroxypropyl)-6-hydroxy-2-imino-3,9-dihydro-2H-purin-7-ium
    • DTXSID90909194
    • Inchi: 1S/C13H19N5O6/c14-13-15-11-10(12(23)16-13)17(2-6(21)3-19)5-18(11)9-1-7(22)8(4-20)24-9/h5-9,19-22H,1-4H2,(H2-,14,15,16,23)/p+1/t6?,7-,8+,9+/m0/s1
    • InChI Key: SBYRSRSXEPLVHL-GSLILNRNSA-O
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1[N+]1=CN(CC(CO)O)C2C(NC(N)=NC1=2)=O)O

Computed Properties

  • Exact Mass: 342.1415
  • Monoisotopic Mass: 342.141358
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 166

Experimental Properties

  • PSA: 166.44
  • LogP: -3.06940
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